Cas no 1327337-52-9 (4-(4-bromophenyl)-2-oxobutanoic acid)
4-(4-bromophenyl)-2-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
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- Benzenebutanoic acid, 4-bromo-α-oxo-
- 1327337-52-9
- 2-Oxo-4-(4-bromophenyl)butanoic acid
- 4-(4-bromophenyl)-2-oxobutanoic acid
- EN300-1923020
-
- Inchi: 1S/C10H9BrO3/c11-8-4-1-7(2-5-8)3-6-9(12)10(13)14/h1-2,4-5H,3,6H2,(H,13,14)
- InChI Key: GEYGULICSLYYGU-UHFFFAOYSA-N
- SMILES: C1(CCC(=O)C(O)=O)=CC=C(Br)C=C1
Computed Properties
- Exact Mass: 255.97351g/mol
- Monoisotopic Mass: 255.97351g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.575±0.06 g/cm3(Predicted)
- Boiling Point: 374.1±25.0 °C(Predicted)
- pka: 2.53±0.54(Predicted)
4-(4-bromophenyl)-2-oxobutanoic acid Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1923020-0.05g |
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4-(4-bromophenyl)-2-oxobutanoic acid |
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| Enamine | EN300-1923020-0.5g |
4-(4-bromophenyl)-2-oxobutanoic acid |
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| Enamine | EN300-1923020-1.0g |
4-(4-bromophenyl)-2-oxobutanoic acid |
1327337-52-9 | 1g |
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| Enamine | EN300-1923020-2.5g |
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| Enamine | EN300-1923020-5.0g |
4-(4-bromophenyl)-2-oxobutanoic acid |
1327337-52-9 | 5g |
$5014.0 | 2023-06-02 | ||
| Enamine | EN300-1923020-10.0g |
4-(4-bromophenyl)-2-oxobutanoic acid |
1327337-52-9 | 10g |
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| Enamine | EN300-1923020-1g |
4-(4-bromophenyl)-2-oxobutanoic acid |
1327337-52-9 | 1g |
$1729.0 | 2023-09-17 | ||
| Enamine | EN300-1923020-5g |
4-(4-bromophenyl)-2-oxobutanoic acid |
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$5014.0 | 2023-09-17 |
4-(4-bromophenyl)-2-oxobutanoic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-(4-bromophenyl)-2-oxobutanoic acid
Comprehensive Overview of 4-(4-Bromophenyl)-2-Oxobutanoic Acid (CAS No. 1327337-52-9)
4-(4-Bromophenyl)-2-oxobutanoic acid (CAS No. 1327337-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a bromophenyl moiety and a 2-oxobutanoic acid backbone, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4-(4-bromophenyl)-2-oxobutanoic acid synthesis" or "CAS 1327337-52-9 applications", reflecting its relevance in drug development and material science.
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From a structural perspective, the bromine atom in 4-(4-bromophenyl)-2-oxobutanoic acid enhances its reactivity, making it a valuable building block for cross-coupling reactions and catalysis. Queries like "bromophenyl compounds in Suzuki coupling" or "1327337-52-9 reactivity" highlight its role in advanced synthetic methodologies. Additionally, its keto-acid functionality opens doors to applications in peptide synthesis and enzyme inhibition studies, topics frequently explored in academic and industrial settings.
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In summary, 4-(4-bromophenyl)-2-oxobutanoic acid (CAS No. 1327337-52-9) is a multifaceted compound with applications spanning pharmaceuticals, synthetic chemistry, and material science. Its structural versatility and reactivity make it a subject of ongoing research, as evidenced by frequent searches for "1327337-52-9 suppliers" and "bromophenyl derivative synthesis". As scientific advancements continue, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.
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